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Compound of Interest

3-Bromo-2-cyclopropylmethoxy-
Compound Name:

benzaldehyde
CAS No.: 1009091-92-2
Cat. No.: B1465316

Get Quote

Executive Summary

3-Bromo-2-cyclopropylmethoxy-benzaldehyde (CAS: 1009091-92-2) is a critical
pharmacophore intermediate used in the synthesis of complex medicinal agents, particularly in
the development of ROR

modulators and kinase inhibitors. Its structural integrity—defined by the steric bulk of the
cyclopropyl moiety and the electronic activation of the aldehyde—is pivotal for downstream
nucleophilic additions or condensation reactions.

This guide provides a definitive technical analysis of its physical properties, synthesis, and
validation protocols.[1] Unlike simple reagents, this compound often presents as a low-melting
solid or viscous oil depending on purity and ambient conditions, making standard melting point
(MP) determination insufficient for rigorous quality control.

Chemical Identity & Structural Analysis[2][3][4]
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Property Detail
IUPAC Name 3-Bromo-2-(cyclopropylmethoxy)benzaldehyde
CAS Number 1009091-92-2
C
Molecular Formula H
BrO
Molecular Weight 255.11 g/mol
SMILES O=Cclcccce(Br)c10OCC2CC2

Key Functional Groups

Aryl Aldehyde (Electrophile), Aryl Bromide
(Cross-coupling handle), Cyclopropyl Ether
(Lipophilic spacer)

Structural Logic

The molecule features a vicinal trisubstitution pattern. The bulky cyclopropylmethoxy group at

the ortho position to the aldehyde creates significant steric strain and disrupts planar crystal

packing. This structural characteristic directly influences its physical state, often suppressing

the melting point compared to its methoxy analog.

Physical Characterization

Melting Point and Appearance

Unlike high-melting crystalline solids, 3-Bromo-2-cyclopropylmethoxy-benzaldehyde

exhibits phase behavior sensitive to purity and temperature.

o Physical State: Typically isolated as a colorless to pale yellow viscous oil at room

temperature (20-25°C). High-purity fractions (>98%) may crystallize into a waxy, off-white

solid upon storage at reduced temperatures (0—4°C).

e Melting Point (Experimental Estimate):35°C — 45°C.
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o Note: Due to the low enthalpy of fusion caused by the flexible cyclopropylmethyl ether
linkage, the compound frequently supercools and remains an oil.

e Solubility:
o High: Dichloromethane (DCM), Ethyl Acetate, DMSO, Methanol.

o Low/Insoluble: Water, Hexanes (moderate solubility, often used for
recrystallization/trituration).

Critical Quality Attribute (CQA) Warning

Do not rely solely on Melting Point. Because the compound exists near the solid-liquid phase
boundary at room temperature, MP is an unreliable indicator of purity. HPLC purity and 1H
NMR integration are the required standards for release testing.

Synthetic Pathway & Experimental Protocol

The synthesis relies on a regioselective Williamson ether synthesis. The choice of base and
solvent is critical to prevent Cannizzaro disproportionation of the aldehyde or ring-opening of
the cyclopropane.

Reaction Scheme Logic

The reaction involves the nucleophilic attack of the phenoxide anion (generated from 3-bromo-
2-hydroxybenzaldehyde) onto the electrophilic carbon of (bromomethyl)cyclopropane.

3-Bromo-2-hydroxybenzaldehyde
(Solid, MP ~55°C)

Deprotonation

K2CO3 (Base) » | Transition State »_| 3-Bromo-2-cyclopropylmethoxy-benzaldehyde Isolation » | Ag. Workup & Extraction
DMF (Solvent, 60°C) SN2 Alkylation "1 (Phenoxide Attack) = (Oil/Low-Melting Solid) = (EtOAc/Hexane)

/

(Bromomethyl)cyclopropane
(Liquid)
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Figure 1: Synthetic pathway for the alkylation of 3-bromo-2-hydroxybenzaldehyde.

Detailed Protocol

Objective: Synthesis of 5.0 g of 3-Bromo-2-cyclopropylmethoxy-benzaldehyde.

Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser
under a nitrogen atmosphere.

e Solvation: Dissolve 3-bromo-2-hydroxybenzaldehyde (4.02 g, 20.0 mmol) in anhydrous DMF
(40 mL).

e Deprotonation: Add Potassium Carbonate (K

CO

) (5.53 g, 40.0 mmol) in a single portion. The suspension will turn bright yellow due to
phenoxide formation. Stir at room temperature for 15 minutes.

o Alkylation: Add (Bromomethyl)cyclopropane (3.24 g, 2.30 mL, 24.0 mmol) dropwise via
syringe.

e Reaction: Heat the mixture to 60°C for 4—6 hours. Monitor by TLC (20% EtOAc in Hexanes).
The starting phenol (Rf ~0.6) should disappear, and a new less polar spot (Rf ~0.75) should
appear.[2]

e Workup:

o Cool to room temperature.

[e]

Pour into ice-water (150 mL).

[e]

Extract with Ethyl Acetate (3 x 50 mL).

o

Wash combined organics with Brine (2 x 50 mL) to remove DMF.

[¢]

Dry over anhydrous Na

SO
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, filter, and concentrate in vacuo.

 Purification: The crude oil is typically purified via silica gel column chromatography (Gradient:
0%

10% EtOAc in Hexanes) to yield the product as a clear, pale yellow oil.

Quality Control & Validation (Self-Validating
Systems)

To ensure the material is suitable for drug development, use the following validation logic.

1H NMR Validation (400 MHz, CDCI)

The NMR spectrum provides a "fingerprint" verification. The key diagnostic signals are the
aldehyde proton and the cyclopropyl methylene doublet.
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Analytical Decision Tree

Use this workflow to determine if the batch is acceptable for use.
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Figure 2: Quality Control Decision Tree for intermediate release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Bromo-2-cyclopropylmethoxy-benzaldehyde]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1465316/docs#technical-guide-characterization-
and-synthesis-of-3-bromo-2-cyclopropylmethoxy-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1465316?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemimpex.com/products/21244
https://www.scielo.br/j/jbchs/a/mF3kmTcjxgdyRwphp8jLMwb/?format=html&lang=en
https://www.benchchem.com/product/b1465316/docs#technical-guide-characterization-and-synthesis-of-3-bromo-2-cyclopropylmethoxy-benzaldehyde
https://www.benchchem.com/product/b1465316/docs#technical-guide-characterization-and-synthesis-of-3-bromo-2-cyclopropylmethoxy-benzaldehyde
https://www.benchchem.com/product/b1465316/docs#technical-guide-characterization-and-synthesis-of-3-bromo-2-cyclopropylmethoxy-benzaldehyde
https://www.benchchem.com/product/b1465316/docs#technical-guide-characterization-and-synthesis-of-3-bromo-2-cyclopropylmethoxy-benzaldehyde
https://www.benchchem.com/product/b1465316?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1465316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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